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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl Purple is a complex synthetic dye primarily utilized as a pH indicator in analytical

chemistry. It is recognized for its distinct color transition in the moderately acidic to near-neutral

pH range. Spectroscopic analysis is fundamental to understanding the physicochemical basis

of this functionality and for its quality control and application in various scientific disciplines.

This guide provides an in-depth overview of the known spectroscopic properties of Methyl
Purple, alongside detailed experimental protocols for its characterization.

Chemical and Physical Properties
Methyl Purple is identified by the CAS Number 1340-02-9.[1][2][3][4] It is a water-soluble dye,

and its primary application is as a pH indicator with a visual transition range typically cited

between pH 4.8 and 5.4.[5][6] The color change observed is from violet in the acidic form to

green in the basic form.[5]

Quantitative Data Summary
The table below summarizes the key quantitative data available for Methyl Purple. It is

important to note that detailed spectroscopic data, such as molar absorptivity and the precise

absorption maxima for both the protonated and deprotonated forms, are not extensively
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published. The provided UV absorption maxima are from a certificate of analysis which does

not specify the pH of the measurement.

Property Value Reference

CAS Number 1340-02-9 [1][2][3][4]

Molecular Formula C₆₇H₆₂N₈Na₄O₁₄S₃ [1][2][3]

Molecular Weight 1391.41 g/mol [1][2][3]

pH Transition Range 4.8 - 5.4 [5][6]

Color Change (Acid to Base) Violet to Green [5]

UV Absorption Maxima (λmax) 409 nm, 618 nm [7]

Spectroscopic Characterization
The color change of Methyl Purple is a direct consequence of alterations in its molecular

structure with varying pH, which in turn affects its electronic transitions and how it absorbs light.

UV-Visible (UV-Vis) spectroscopy is the primary technique for characterizing these changes.

pH-Dependent Structural Changes and UV-Vis Spectra
The transition from the violet (acidic) to the green (basic) form involves the deprotonation of the

molecule. This alters the conjugation of the chromophore, leading to a shift in the wavelength of

maximum absorbance (λmax). The acidic form is expected to have a different absorption

spectrum compared to the basic form. Based on the observed colors, it can be inferred that in

the acidic state (violet), the dye absorbs strongly in the yellow-green region of the spectrum,

while in the basic state (green), it absorbs in the red and blue-violet regions. The provided

λmax values of 409 nm (violet) and 618 nm (orange-red) likely correspond to the absorption

peaks of one of the forms, or a mixture.
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pH-Dependent Equilibrium and Spectral Shift of Methyl Purple

Acidic Conditions (pH < 4.8)

Basic Conditions (pH > 5.4)

Hypothetical UV-Vis Absorption Spectra
Methyl Purple (Protonated Form)

Color: Violet

Methyl Purple (Deprotonated Form)
Color: Green

Acidic Form (Violet):
Absorbs yellow-green
(λmax ~570-590 nm)

Basic Form (Green):
Absorbs violet and red

(λmax ~400-430 nm & ~600-650 nm)
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Experimental Workflow for Spectroscopic Analysis of Methyl Purple

Start

Prepare Methyl Purple
Stock Solution

Prepare Buffer Solutions
(pH 3 to 7)

Determine λmax for
Acidic (pH 3) and Basic (pH 7) Forms

Prepare Solutions across
pH Range (3-7)

Record UV-Vis Spectrum
(Acidic Form)

Record UV-Vis Spectrum
(Basic Form)

Identify λmax (Acid) and λmax (Base)

Determine pKa and
Isosbestic Point

Record UV-Vis Spectra
for Each pH

Analyze Data:
Overlay Spectra, Plot Abs vs. pH

Calculate pKa

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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